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Compound of Interest

Compound Name: 6(E)-Octadecenol

Cat. No.: B8262347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, logistical, and operational information for the handling and

disposal of 6(E)-Octadecenol (also known as elaidyl alcohol or trans-9-Octadecen-1-ol).

Adherence to these procedures is critical for ensuring laboratory safety and regulatory

compliance.

I. Quantitative Data Summary
The following table summarizes the key quantitative data for 6(E)-Octadecenol and a closely

related isomer, which can be used for risk assessment and experimental planning.
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Property Value Notes

Chemical Name

6(E)-Octadecenol, Elaidyl

alcohol, trans-9-Octadecen-1-

ol

CAS Number 506-42-3 [1][2]

Molecular Formula C₁₈H₃₆O [1][2]

Molecular Weight 268.48 g/mol [3][4]

Physical State
White to off-white solid, waxy

flakes or pellets
[2][4]

Melting Point 32-34 °C [4]

Boiling Point ~333 °C (estimated) [1]

Flash Point ~120.7 °C (estimated) [1]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

[2][4]

Toxicity
Oral LD50 (Rat) > 5000 mg/kg

(for cis-9-Octadecen-1-ol)
[5][6]

Note: Some physical and toxicological data are based on estimations or data from the cis-

isomer and should be used as a guideline. Always refer to the specific Safety Data Sheet

(SDS) provided by the supplier.

II. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 6(E)-Octadecenol to minimize exposure and

ensure personal safety.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Inspect gloves for any

signs of degradation or puncture before use.
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Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to

protect against dust particles and potential splashes.

Skin and Body Protection: A standard laboratory coat must be worn. For larger quantities or

when there is a significant risk of spillage, a chemical-resistant apron should also be used.

Respiratory Protection: For operations that may generate dust, such as weighing or

transferring the solid, a NIOSH-approved N95 dust mask or a respirator with a particulate

filter is recommended.[1] Work in a well-ventilated area, preferably within a chemical fume

hood.

III. Experimental Workflow and Handling Procedures
The following diagram and procedural steps outline the safe handling workflow for 6(E)-
Octadecenol from receipt to disposal.
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Workflow for Handling 6(E)-Octadecenol

Preparation

Handling

Cleanup and Disposal

1. Review SDS and
Establish Work Area

2. Don Appropriate PPE

3. Weighing and Transfer
(in fume hood)

4. Experimental Use
(e.g., dissolution, reaction)

5. Decontaminate Glassware
and Work Surfaces

6. Segregate and Label Waste

7. Store Waste in
Designated Area

8. Arrange for
Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 6(E)-Octadecenol.
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Detailed Methodologies:

Preparation and Precautionary Measures:

Before starting any work, thoroughly review the Safety Data Sheet (SDS) for 6(E)-
Octadecenol.

Designate a specific work area for handling the chemical, preferably within a chemical

fume hood.[7]

Ensure that an emergency eyewash station and safety shower are readily accessible.

Cover the work surface with absorbent bench paper to contain any potential spills.[8]

Handling and Experimental Use:

Weighing: Since 6(E)-Octadecenol is a solid, weighing should be performed in a fume

hood or on an enclosed balance to minimize the inhalation of any fine particles.[8] Use a

weigh boat to prevent spillage.[8]

Transfer: When transferring the powder, use a spatula and avoid pouring directly from the

bottle to prevent dust formation.[8] Keep the container closed when not in use.[8]

In Solution: Once dissolved in a solvent, the risk of aerosolization is reduced, and it can be

handled on a benchtop with standard precautions for the solvent being used.[8]

IV. Disposal Plan
Proper disposal of 6(E)-Octadecenol and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Collect unused 6(E)-Octadecenol and any contaminated materials (e.g.,

weigh boats, gloves, bench paper) in a clearly labeled, sealed container designated for

solid chemical waste.
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Liquid Waste: Solutions containing 6(E)-Octadecenol should be collected in a separate,

labeled container for liquid chemical waste. Do not mix with incompatible waste streams.

[9]

Empty Containers: Thoroughly rinse empty containers with a suitable solvent. The rinsate

should be collected as liquid chemical waste. Deface the original label on the empty

container before disposal in the appropriate recycling or trash receptacle.

Waste Storage:

Store all waste containers in a designated and properly labeled satellite accumulation

area.[10]

Ensure waste containers are kept closed and stored in secondary containment to prevent

spills.[11]

Final Disposal:

Never dispose of 6(E)-Octadecenol down the drain or in the regular trash.[12]

Arrange for the collection and disposal of all chemical waste through your institution's

Environmental Health and Safety (EHS) office or a licensed professional waste disposal

service.[10]

By adhering to these guidelines, you can ensure a safe working environment and the

responsible management of 6(E)-Octadecenol in your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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